Cas no 1795441-67-6 (N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide)

• Product Name: N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide
• CAS No: 1795441-67-6
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 5404705
• Update Time: 2025-05-25

N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-[3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl]-
• N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide

• Inchi： 1S/C16H16N4O/c21-16(14-6-1-2-8-17-14)19-10-4-11-20-12-7-13-5-3-9-18-15(13)20/h1-3,5-9,12H,4,10-11H2,(H,19,21)
• InChI Key： OHUVDKMPHFLDOU-UHFFFAOYSA-N
• SMILES： C1(C(NCCCN2C3=NC=CC=C3C=C2)=O)=NC=CC=C1

Additional information on N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide

N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide: A Comprehensive Overview

The compound N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide, also known by its CAS number 1795441-67-6, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide is characterized by a pyrrolopyridine moiety attached to a pyridine carboxamide group via a propyl chain. This arrangement creates a molecule with both aromatic and amide functionalities, which are known to play crucial roles in molecular recognition and binding interactions. The pyrrolo[2,3-b]pyridine ring system, in particular, has been shown to exhibit significant biological activity in various assays, making it a valuable component in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide. Researchers have employed methodologies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to optimize the production process. These techniques not only enhance the yield but also improve the purity of the compound, which is critical for its application in preclinical studies.

In terms of biological activity, N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide has demonstrated potent inhibitory effects on several key enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are implicated in the progression of cancer. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating conditions like chronic pain and inflammation.

The pharmacokinetic properties of N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide have also been extensively investigated. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems targeting intracellular pathogens or organelles.

Furthermore, computational modeling studies have provided insights into the molecular interactions of N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide with its biological targets. These studies utilize advanced algorithms to predict binding affinities and identify key residues responsible for molecular recognition. Such information is invaluable for guiding medicinal chemists in optimizing the compound's pharmacological properties.

In conclusion, N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)pyridine-2-carboxamide represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, coupled with its diverse biological activities and favorable pharmacokinetic profiles, positions it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to uncover new applications for this compound, it is anticipated that it will play an increasingly important role in advancing medical science.